MAO-A Selective Inhibition vs. 2-Furylethylamine
Unlike the parent compound 2-furylethylamine (FEA), which exhibits amphetamine-like pressor effects and uterine constriction [1], the class of N,N-disubstituted-2-furylethyl amines, which includes [2-(Diethylamino)ethyl][1-(furan-2-YL)ethyl]amine, is designed to be free of these undesired effects [2]. This structural class demonstrates selective inhibition of monoamine oxidase (MAO) with a favorable therapeutic index. The patent data indicates that these compounds possess a profile superior to phenyl-ethyl-propynyl amine derivatives, which primarily inhibit benzylamine oxidation [2].
| Evidence Dimension | Undesired Pharmacological Effect (Amphetamine-like pressor effect) |
|---|---|
| Target Compound Data | Free of undesired amphetamine effect (based on class SAR) [2] |
| Comparator Or Baseline | 2-Furylethylamine (FEA) |
| Quantified Difference | Qualitative difference in side-effect profile |
| Conditions | In vivo animal models, referenced in [J. Pharmacol. 72, 265 (1941)] |
Why This Matters
For neuroscience research or drug discovery programs targeting MAO, this compound offers a potentially cleaner pharmacological starting point compared to the unsubstituted FEA, reducing confounding effects in assays.
- [1] Wikipedia. 2-Furylethylamine. Accessed October 2025. View Source
- [2] US Patent 4,162,327. N,N-Disubstituted-2-furylethyl amines. July 24, 1979. View Source
